Cas no 2138537-32-1 (4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one)

• Product Name: 4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one
• CAS No: 2138537-32-1
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5807235
• PubChem ID: 165499429
• Update Time: 2025-07-14

4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one Chemical and Physical Properties

Names and Identifiers

• 2138537-32-1
• 4-(5-hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one
• EN300-1160668
• 4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one

• Inchi： 1S/C14H25NO3/c1-2-3-11-4-5-12(16)10-13(11)15-7-9-18-8-6-14(15)17/h11-13,16H,2-10H2,1H3
• InChI Key： IOVAIZBZYPHDIG-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N1C(CCOCC1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one

Introduction to 4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one (CAS No. 2138537-32-1)

4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138537-32-1, belongs to the oxazepane class of heterocyclic compounds. The presence of both hydroxyl and propyl substituents in its molecular framework suggests potential bioactivity and makes it a subject of interest for further exploration in drug discovery.

The chemical structure of 4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one consists of a cyclohexane ring substituted with a propyl group at the 2-position and an oxazepane ring linked at the 1 and 4 positions. The hydroxyl group at the 5-position of the cyclohexane ring introduces polarity to the molecule, which may influence its solubility, interactions with biological targets, and overall pharmacokinetic properties. This structural motif is not uncommon in pharmacologically active compounds, where such functional groups often play a crucial role in modulating biological activity.

In recent years, there has been growing interest in oxazepane derivatives due to their potential therapeutic applications. Oxazepanes are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them promising candidates for developing novel drugs. The specific substitution pattern in 4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one may confer unique properties that distinguish it from other oxazepane derivatives, making it a valuable compound for further investigation.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in medicinal chemistry often focuses on identifying molecules that can modulate key biological pathways involved in diseases such as neurological disorders, inflammation, and cancer. The structural features of 4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one suggest that it may have interactions with targets relevant to these conditions. For instance, oxazepane derivatives have been explored for their potential anticonvulsant and anxiolytic properties, which are critical in managing neurological disorders.

The hydroxyl group in this molecule could serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the biological context. These interactions are often crucial for the binding affinity and specificity of drug candidates. Additionally, the propyl substituent may influence the molecule's metabolic stability and distribution within the body. Understanding these structural influences is essential for optimizing the compound's pharmacological profile.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools can help identify how 4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one interacts with potential biological targets at the atomic level. This approach has become increasingly important in drug discovery pipelines, as it allows for rapid screening of large libraries of compounds and prioritization of those with the highest potential for success.

In addition to computational studies, experimental approaches are also critical for evaluating the bioactivity of 4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one. In vitro assays can provide insights into its interaction with specific enzymes or receptors, while preclinical studies can assess its pharmacokinetic properties and safety profile. These studies are essential for determining whether the compound has sufficient potential to progress into clinical trials.

The development of novel therapeutic agents is a complex process that requires careful optimization of chemical structures to enhance efficacy while minimizing side effects. The unique features of 4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one make it an interesting candidate for further exploration. By modifying its substitution pattern or exploring analogs with similar structural motifs, researchers may uncover new compounds with improved pharmacological properties.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in technology and our understanding of biological systems. Compounds like 4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one represent just a small fraction of the vast number of molecules being investigated for therapeutic applications. Each new discovery builds upon previous knowledge and brings us closer to developing more effective treatments for a wide range of diseases.

In conclusion,4-(5-Hydroxy-2-propylcyclohexyl)-1,4-oxazepan-5-one (CAS No. 2138537-32-1) is a structurally intriguing compound with potential applications in pharmaceutical research. Its unique substitution pattern suggests bioactivity relevant to various therapeutic areas, particularly neurological disorders and inflammation. Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a lead compound for drug development.